Cas no 1361748-32-4 (2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine)

• Product Name: 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine
• CAS No: 1361748-32-4
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928224
• Update Time: 2025-08-05

2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-10-2-3-11(16(17)18)15-12(10)7-4-8(13)6-9(14)5-7/h2-6H,1H3
• InChI Key： FFFHEMXQFFKMSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C([N+](=O)[O-])N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine

Introduction to 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361748-32-4)

2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361748-32-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridines, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities.

The molecular structure of 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine is characterized by a pyridine ring substituted with a 3,5-dichlorophenyl group at the 2-position, a methoxy group at the 3-position, and a nitro group at the 6-position. These functional groups contribute to the compound's chemical reactivity and biological potency. The presence of the dichlorophenyl group enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution. The methoxy group provides additional stability and can modulate the compound's interaction with biological targets. The nitro group is a key functional group that imparts redox activity and can be involved in various biological processes.

Recent studies have explored the potential applications of 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine in drug discovery and development. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine a promising lead compound for the development of new antibacterial agents.

In addition to its antimicrobial properties, 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine has shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells. The exact molecular targets are still under investigation, but preliminary data suggest that it may interact with key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine have also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes in the liver, leading to the formation of active metabolites that retain or enhance its biological activity.

To further optimize its therapeutic potential, researchers are exploring various chemical modifications to improve its solubility, stability, and target specificity. For example, substituting different functional groups on the pyridine ring or modifying the dichlorophenyl moiety can alter the compound's physicochemical properties and biological activity. These efforts aim to develop more potent and selective derivatives with improved pharmacological profiles.

In conclusion, 2-(3,5-Dichlorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1361748-32-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.